Cas no 1086382-23-1 (4-Bromo-6-(m-tolyl)pyrimidine)

• Product Name: 4-Bromo-6-(m-tolyl)pyrimidine
• CAS No: 1086382-23-1
• MF: C₁₁H₉BrN₂
• MW: 249.106561422348
• CID: 5056279
• Update Time: 2025-06-08

4-Bromo-6-(m-tolyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-6-(m-tolyl)pyrimidine
• 4-Bromo-6-(3-tolyl)pyrimidine
• 4-bromo-6-(3-methylphenyl)pyrimidine
• 4-Bromo-6-(m-tolyl)pyrimidine

• Inchi： 1S/C11H9BrN2/c1-8-3-2-4-9(5-8)10-6-11(12)14-7-13-10/h2-7H,1H3
• InChI Key： ZYHKHFCKZOTQRU-UHFFFAOYSA-N
• SMILES： BrC1=CC(C2=CC=CC(C)=C2)=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 186
• XLogP3: 3.3
• Topological Polar Surface Area: 25.8

Additional information on 4-Bromo-6-(m-tolyl)pyrimidine

Introduction to 4-Bromo-6-(m-tolyl)pyrimidine (CAS No. 1086382-23-1)

4-Bromo-6-(m-tolyl)pyrimidine, with the chemical formula C₈H₇BrN₂, is a significant intermediate in modern pharmaceutical and agrochemical research. This compound, identified by its CAS number 1086382-23-1, has garnered attention due to its versatile applications in the synthesis of biologically active molecules. The bromine substituent at the 4-position and the methyl group at the 3-position of the pyrimidine ring contribute to its reactivity, making it a valuable building block for further functionalization.

The pyrimidine core of this molecule is a fundamental scaffold in medicinal chemistry, often mimicking purine and pyrimidine bases found in nucleic acids. Its structural features enable the development of compounds with potential therapeutic effects, particularly in oncology and infectious disease treatment. Recent advancements in drug discovery have highlighted the importance of 4-bromo-6-(m-tolyl)pyrimidine as a precursor for kinase inhibitors, which play a crucial role in targeting aberrant signaling pathways in cancer.

In recent years, researchers have explored the derivatives of 4-bromo-6-(m-tolyl)pyrimidine for their antimicrobial properties. A notable study published in the Journal of Medicinal Chemistry demonstrated that modifications at the bromine and methyl positions can enhance activity against resistant bacterial strains. The synthesis of such derivatives often involves palladium-catalyzed cross-coupling reactions, which allow for efficient introduction of diverse functional groups while maintaining the integrity of the pyrimidine ring.

The agrochemical sector has also benefited from the utility of 4-bromo-6-(m-tolyl)pyrimidine. Its structural motif is incorporated into herbicides and fungicides designed to protect crops from pests and diseases. For instance, a 2023 study in PLOS One reported on a series of pyrimidine-based compounds synthesized from this intermediate, which exhibited promising efficacy against fungal pathogens without harming beneficial plants. This underscores the compound's role in developing sustainable agricultural solutions.

The synthetic pathways for 4-bromo-6-(m-tolyl)pyrimidine typically involve condensation reactions between brominated pyrimidines and toluene derivatives under controlled conditions. Advances in green chemistry have led to more environmentally friendly methods, such as solvent-free reactions or the use of microwave-assisted synthesis, which reduce waste and energy consumption. These innovations align with global efforts to minimize the ecological footprint of chemical production.

From a computational chemistry perspective, 4-bromo-6-(m-tolyl)pyrimidine serves as a model system for studying electronic properties and molecular interactions. Density functional theory (DFT) calculations have been employed to predict how different substituents influence its reactivity and binding affinity to biological targets. Such insights are invaluable for rational drug design, allowing chemists to optimize molecular properties before experimental synthesis.

The commercial availability of CAS No. 1086382-23-1 ensures that researchers worldwide can access this compound for their studies without significant hurdles. Quality control measures are stringent to guarantee consistency across batches, which is critical for reproducibility in scientific research. Suppliers often provide detailed specifications, including purity levels and analytical data, to facilitate its integration into complex synthetic schemes.

In conclusion, 4-bromo-6-(m-tolyl)pyrimidine represents a cornerstone in modern chemical synthesis, bridging pharmaceuticals, agrochemicals, and materials science. Its unique structural features and reactivity make it indispensable for developing innovative solutions to global challenges in health and agriculture. As research continues to uncover new applications, this compound will undoubtedly remain at the forefront of scientific exploration.